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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluenfuronate is a novel pesticide with demonstrated nematicidal, acaricidal, and
insecticidal properties.[1] Provisionally approved by the ISO (ISO 1750), it is recognized for its
activity against a range of agricultural pests.[2] This technical guide provides a comprehensive
review of the existing literature on Trifluenfuronate, focusing on its chemical properties,
proposed mechanism of action, biological activity with available quantitative data on related
compounds, and detailed experimental protocols relevant to its mode of action.

Chemical and Physical Properties

Trifluenfuronate is a synthetic fluoroalkenyl nematicide.[1] The technical substance is an
isomeric mixture.[1]
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Property Value Source

mixture of 60—80% trans-
isomers 3,4,4-trifluorobut-3-
enyl (2RS,3RS)-2-(2-
methoxyphenyl)-5-
oxotetrahydrofuran-3-

IUPAC Name carboxylate and 40-20% of the  [2]
cis-isomers 3,4,4-trifluorobut-3-
enyl (2RS,3SR)-2-(2-
methoxyphenyl)-5-

oxotetrahydrofuran-3-

carboxylate
CAS Registry No. 2074661-82-6 [3]
Molecular Formula Ci6H15F30s [2][3]
Molecular Mass 344.28 g/mol
Synonyms sanfoshaxianzhi, Trifluorocide [1][2]13]

Proposed Mechanism of Action

While direct studies on the explicit mechanism of action of Trifluenfuronate are limited in the
reviewed literature, it is proposed to function as a 3-oxidation inhibitor based on mitochondrial
fatty acid metabolism.[1] This mode of action is further supported by detailed studies on the
structurally related acaricide, flupentiofenox, which has been shown to inhibit the mitochondrial
B-oxidation pathway of fatty acids, leading to a decrease in ATP levels in target organisms.[4][5]

The proposed pathway involves the inhibition of fatty acid metabolism within the mitochondria,
disrupting the production of acetyl-CoA and subsequently hindering the generation of ATP
through the respiratory chain.
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Proposed mechanism of action for Trifluenfuronate.

Biological Activity

Trifluenfuronate is effective against a variety of plant-parasitic nematodes and mites.[1][2]

Pests Controlled:
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» Nematodes:Meloidogyne incognita, Ditylenchus, Heterodera, Pratylenchus, and
Bursaphelenchus xylophilus.[2]

o Mites: Red spider mite (Tetranychus cinnabarinus), two-spotted spider mites, Hawthorn
spider mite (Tetranychus viennensis), and citrus red mites.[1]

« Insects: Tobacco whitefly and Diamondback moth.[1]
Quantitative Data (on Structurally Related Compounds):

Direct quantitative biological activity data for Trifluenfuronate was not available in the
reviewed literature. However, studies on structurally similar trifluorobutene amide and ester
derivatives provide insights into the potential efficacy.

Target
Compound . Assay Type LCso (mgIL) Source
Organism
Trifluorobutene )
] o Meloidogyne )
amide derivative ] ] In vitro 2.02 [6]
incognita
A8
Trifluorobutene ]
] o Meloidogyne )
amide derivative ] ] In vitro 0.76 [6]
incognita

A23

Experimental Protocols

The following is a detailed methodology for a key experiment relevant to the proposed
mechanism of action of Trifluenfuronate, adapted from a study on the related compound,
flupentiofenox.[4]

Protocol: Mitochondrial Oxygen Consumption Assay

Objective: To determine the inhibitory effect of a test compound on mitochondrial respiration
using different substrates.

Materials:
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e Mitochondrial fraction isolated from the target organism (e.g., spider mites or a model insect
like mealworms).

» Respiration buffer (e.g., 65 mM potassium phosphate buffer, pH 7.5).
e Substrates: Pyruvate, n-octanoic acid, palmitoyl-carnitine.
o Test compound (Trifluenfuronate) dissolved in a suitable solvent (e.g., acetone).

» Positive controls: Rotenone (Complex I inhibitor), Antimycin A (Complex Il inhibitor), Sodium
mercaptoacetate (3-oxidation inhibitor).

o Fluorescent oxygen probe.
» Microplate reader with fluorescence detection.
Procedure:

o Preparation of Mitochondrial Suspension: Isolate mitochondria from the target organism
using standard differential centrifugation methods at low temperatures (below 4°C).

o Assay Setup: In a 96-well microplate, add the respiration buffer and the mitochondrial
suspension.

o Compound Addition: Add the test compound (Trifluenfuronate) or positive controls at
various concentrations. The final solvent concentration should not exceed 1%.

o Substrate Addition: Initiate the reaction by adding one of the substrates (pyruvate, n-octanoic
acid, or palmitoyl-carnitine).

o Measurement: Immediately begin measuring the decrease in fluorescence over time using a
microplate reader. The rate of fluorescence decrease corresponds to the rate of oxygen
consumption.

» Data Analysis: Calculate the rate of oxygen consumption (ARFU/min). Compare the rates in
the presence of the test compound to the solvent control to determine the percent inhibition.
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Workflow for Mitochondrial Oxygen Consumption Assay.

Synthesis
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A detailed, publicly available synthesis protocol for Trifluenfuronate is not available in the
reviewed literature. However, a high-level description suggests a multi-step proprietary
process.[1] This process involves the preparation of a key trifluoropropenyl building block,
which is then attached to a substituted dihydrofuranone scaffold.[1] The synthesis of this
scaffold starts from a phenolic material and involves ortho-formylation, cyclization with a beta-
ketoester, and finally esterification.[1] A patent for a "Nematocidal composition and application
thereof" has been assigned to Shandong United Pesticide Industry Co., Ltd. (CN106342882A),
which likely contains details of the synthesis, but the full text was not accessible for this review.

[2]

Conclusion

Trifluenfuronate is a promising new pesticide with a proposed novel mode of action targeting
mitochondrial B-oxidation. While specific quantitative data and detailed synthesis protocols are
not yet widely available in the public domain, research on structurally related compounds
provides valuable insights into its biological activity and mechanism. The experimental
protocols outlined in this guide offer a framework for further investigation into the precise
molecular interactions and efficacy of Trifluenfuronate. As a relatively new compound, further
research and publication of data are anticipated to fully elucidate its properties and potential
applications in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trifluenfuronate: A Technical Review of a Novel
Nematicide and Acaricide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12750982#trifluenfuronate-review-of-existing-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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